Cas no 6232-90-2 ( )

• Product Name: &nbsp
• CAS No: 6232-90-2
• MF: C₆H₇BrO₄
• MW: 223.021381616592
• CID: 956500
• PubChem ID: 5883454
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethoxy)-4-oxobut-2-enoic acid
• 6232-90-2
• NSC-158547
• 2-BROMOETHYL MALEATE
• SCHEMBL11868470
• NSC158547
• AKOS024333813
•  

• Inchi： 1S/C6H7BrO4/c7-3-4-11-6(10)2-1-5(8)9/h1-2H,3-4H2,(H,8,9)/b2-1+
• InChI Key： ZPENTQAREZKMMV-OWOJBTEDSA-N
• SMILES： BrCCOC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 221.95271
• Monoisotopic Mass: 221.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• LogP: 0.56530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids